Cas no 1185316-94-2 (4-Chloro-5-fluoro-2-(methyl-d3)-pyrimidine)

• Product Name: 4-Chloro-5-fluoro-2-(methyl-d3)-pyrimidine
• CAS No: 1185316-94-2
• MF: C₅H₄ClFN₂
• MW: 149.568548202515
• CID: 6810833
• PubChem ID: 45788592
• Update Time: 2025-03-28

4-Chloro-5-fluoro-2-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• CS-18879
• 4-Chloro-5-fluoro-2-(methyl-d3)-pyrimidine
• AKOS015944554
• 1185316-94-2

• Inchi： 1S/C5H4ClFN2/c1-3-8-2-4(7)5(6)9-3/h2H,1H3/i1D3
• InChI Key： QSFGQHQXDKLATK-FIBGUPNXSA-N
• SMILES： ClC1=C(C=NC(C([2H])([2H])[2H])=N1)F

Computed Properties

• Exact Mass: 149.0235342Da
• Monoisotopic Mass: 149.0235342Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų